Cas no 3413-97-6 ( )

• Product Name: &nbsp
• CAS No: 3413-97-6
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 918782
• PubChem ID: 250402
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxybutanoic acid
• (+-)-threo-2,3-Dihydroxy-buttersaeure
• 2,3-Dihydroxybutyric acid
• 4-deoxy-DL-threonic acid
• 4-Desoxy-DL-threonsaeure
• 4-Desoxy-threonsaeure
• DL-threo-2.3-Dihydroxy-buttersaeure
• dl-Threo-dioxybuttersaeure
• CHEBI:86347
• 3413-97-6
• LMFA01050397
• NSC-181495
• AKOS006378224
• NSC-69870
• NCIOpen2_000377
• NSC181495
• DTXSID40862402
• SCHEMBL242912
• 2,3-dihydroxy-butanoic acid
• NSC69870
• NSC109150
• 4-deoxy-erythronic acid
• NSC-109150
• 759-06-8
• Q27159093
• NS00123254
•  

• Inchi： 1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)
• InChI Key： LOUGYXZSURQALL-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 120.04224
• Monoisotopic Mass: 120.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76
• LogP: -1.18730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives